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Compound of Interest

Compound Name: Daunosamine

Cat. No.: B1196630

Daunosamine, a critical amino sugar component of the widely used anthracycline antibiotics,
plays a pivotal role in the therapeutic efficacy of anticancer agents such as daunorubicin and
doxorubicin. This technical guide provides an in-depth exploration of the chemical structure,
properties, and synthesis of Daunosamine, tailored for researchers, scientists, and
professionals in drug development.

Chemical Structure and Identification

Daunosamine, systematically known as 3-amino-2,3,6-trideoxy-L-lyxo-hexose, is a
hexosamine derivative. Its structure is characterized by the absence of hydroxyl groups at
positions 2 and 6, and the presence of an amino group at position 3, with a specific
stereochemical configuration.

The structural representation of Daunosamine can be depicted in several forms:

o Linear Form (Fischer Projection): This projection illustrates the stereochemistry of the chiral
centers in an acyclic representation. For L-daunosamine, the hydroxyl group on the highest
numbered chiral carbon (C5) is on the left.
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Fischer Projection of L-Daunosamine

e Cyclic Form (Haworth Projection): In solution, Daunosamine predominantly exists in a cyclic
pyranose form. The Haworth projection provides a two-dimensional representation of this
ring structure.
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Haworth Projection of a-L-Daunosaminopyranose

Key Identifiers:

e |[UPAC Name (Linear): (3S,4S,5S)-3-amino-4,5-dihydroxyhexanal[1][2]
e |[UPAC Name (Pyranose): (3S,4S,5S)-4-amino-6-methyl-tetrahydropyran-2,5-diol[1]
o CAS Number: 26548-47-0 (linear), 4305-54-8 (pyranose)[1]

e Chemical Formula: CeH13NO3[1][2]

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1196630?utm_src=pdf-body-img
https://www.mdpi.com/2076-2607/12/12/2639
https://www.bohrium.com/paper-details/synthesis-of-daunosamine/811112992916635649-3595
https://www.mdpi.com/2076-2607/12/12/2639
https://www.mdpi.com/2076-2607/12/12/2639
https://www.mdpi.com/2076-2607/12/12/2639
https://www.bohrium.com/paper-details/synthesis-of-daunosamine/811112992916635649-3595
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1196630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e SMILES: C--INVALID-LINK--N)O">C@@HO[1]

Physicochemical Properties

A summary of the key quantitative data for Daunosamine is presented in the table below for
easy reference and comparison.

Property Value Reference
Molar Mass 147.174 g/mol [1][2]
Boiling Point 306.6 °C at 760 mmHg [3]

Flash Point 139.3°C [3]

Density 1.236 g/cm3 [3]

Vapor Pressure 7.08E-05 mmHg at 25°C [3]
Refractive Index 1.518 [3]

Spectroscopic Data

While detailed spectral data for isolated Daunosamine is not readily available in public
databases, mass spectrometry data for its activated form, dTDP-L-daunosamine, has been
reported.

e Mass Spectrometry (dTDP-L-daunosamine): The experimentally determined m/z for the [M-
H]~ ion is 530.09494 (calculated: 530.09463). This data is crucial for the characterization of
intermediates in the biosynthesis of anthracyclines.

Role in Anthracycline Biosynthesis and Drug Action

Daunosamine is a fundamental building block in the biosynthesis of anthracycline antibiotics. It
is synthesized from D-glucose-1-phosphate through a series of enzymatic reactions and is then
glycosidically linked to the aglycone moiety, such as daunomycinone, to form the final active
drug. The amino group of Daunosamine is critical for the biological activity of these drugs, as it
is involved in their intercalation with DNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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